Cas no 149506-24-1 (Methyl 3-(3-Nitrophenyl)benzoate)

• Product Name: Methyl 3-(3-Nitrophenyl)benzoate
• CAS No: 149506-24-1
• MF: C₁₄H₁₁NO₄
• MW: 257.241443872452
• MDL: MFCD06803017
• CID: 1039271
• PubChem ID: 11708671
• Update Time: 2025-06-14

Methyl 3-(3-Nitrophenyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3'-nitro-[1,1'-biphenyl]-3-carboxylate
• methyl 3-(3-nitrophenyl)benzoate
• AKOS BAR-1973
• METHYL 3'-NITRO[1,1'-BIPHENYL]-3-CARBOXYLATE
• SCHEMBL2878741
• DCWSOKNZNVBULZ-UHFFFAOYSA-N
• 3'-Nitro-[1,1'-biphenyl]-3-carboxylic acid methyl ester
• MFCD06803017
• Methyl3'-nitro-[1,1'-biphenyl]-3-carboxylate
• METHYL 3/'-NITRO[1,1/'-BIPHENYL]-3-CARBOXYLATE
• [1,1'-Biphenyl]-3-carboxylic acid, 3'-nitro-, methyl ester
• A884267
• CS-0210821
• Methyl 3-(3- Nitrophenyl)benzoate
• Methyl 3'-nitrobiphenyl-3-carboxylate
• AKOS004117212
• 149506-24-1
• BS-21511
• ZFA50624
• DB-209208
• DTXSID30470954
• Methyl 3-(3-Nitrophenyl)benzoate

• MDL： MFCD06803017
• Inchi： 1S/C14H11NO4/c1-19-14(16)12-6-2-4-10(8-12)11-5-3-7-13(9-11)15(17)18/h2-9H,1H3
• InChI Key： DCWSOKNZNVBULZ-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC(=C1)C1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 257.06900
• Monoisotopic Mass: 257.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 72.12000
• LogP: 3.57160

Methyl 3-(3-Nitrophenyl)benzoate Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on Methyl 3-(3-Nitrophenyl)benzoate

Comprehensive Analysis of Methyl 3-(3-Nitrophenyl)benzoate (CAS No. 149506-24-1): Properties, Applications, and Industry Insights

Methyl 3-(3-Nitrophenyl)benzoate (CAS No. 149506-24-1) is an organic compound widely recognized for its versatile applications in pharmaceutical intermediates, agrochemical synthesis, and material science. This ester derivative, featuring a nitrophenyl group, exhibits unique chemical properties that make it valuable in research and industrial processes. With the growing demand for specialty chemicals, this compound has garnered attention for its role in developing advanced materials and bioactive molecules.

The molecular structure of Methyl 3-(3-Nitrophenyl)benzoate combines a benzoate ester backbone with a 3-nitrophenyl substituent, contributing to its distinct reactivity. Researchers often explore its use in cross-coupling reactions and as a precursor for heterocyclic compounds. Recent studies highlight its potential in photocatalysis and organic electronics, aligning with trends in sustainable chemistry and green synthesis. The compound's CAS No. 149506-24-1 serves as a critical identifier in regulatory and commercial databases.

In the pharmaceutical sector, Methyl 3-(3-Nitrophenyl)benzoate is investigated for its role in synthesizing drug candidates targeting inflammatory and metabolic disorders. Its nitro group offers functionalization opportunities, enabling the development of novel small-molecule inhibitors. Industry reports suggest rising interest in nitroaromatic compounds for their bioactivity, driving demand for high-purity derivatives like this ester.

From an industrial perspective, the compound's stability under high-temperature conditions makes it suitable for polymer modification and coating formulations. Manufacturers emphasize its compatibility with epoxy resins and polyurethanes, addressing needs in automotive and aerospace materials. Environmental considerations also spur innovation in waste-free synthesis methods for such intermediates.

Analytical techniques like HPLC and GC-MS are essential for quality control of CAS No. 149506-24-1. Regulatory compliance, particularly regarding REACH and FDA guidelines, ensures safe handling and commercialization. FAQs from academic and industrial users often focus on solubility data, storage conditions, and scaling-up production—key topics addressed in technical datasheets.

Emerging applications in optoelectronics and energy storage further elevate the relevance of Methyl 3-(3-Nitrophenyl)benzoate. Its electron-withdrawing nitro group enhances charge transport properties, making it a candidate for organic semiconductors. Collaborations between academia and industry aim to optimize its synthesis via flow chemistry or biocatalysis, reflecting broader shifts toward process intensification.

In summary, Methyl 3-(3-Nitrophenyl)benzoate (CAS No. 149506-24-1) bridges multiple scientific disciplines, from medicinal chemistry to advanced materials. Its adaptability to green chemistry principles and alignment with industry 4.0 trends position it as a compound of enduring significance. Future research may unlock further innovations in catalysis and functional material design.